Cas no 28998-36-9 (2',3',5'-Tri-O-Benzoyl-5-Azacytidine)
28998-36-9 structure
Product Name:2',3',5'-Tri-O-Benzoyl-5-Azacytidine
CAS No:28998-36-9
MF:C29H24N4O8
MW:556.522867202759
CID:266336
PubChem ID:324937
Update Time:2025-04-19
2',3',5'-Tri-O-Benzoyl-5-Azacytidine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2(1H)-one,4-amino-1-(2,3,5-tri-O-benzoyl-b-D-ribofuranosyl)-
- [5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
- 4-Amino-1-(2-O,3-O,5-O-tribenzoyl-β-D-ribofuranosyl)-1,3,5-triazin-2(1H)-one
- [(2R,3R,4R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
- 2',3',5'-tri-O-benzoyl-5-azacytidine
- 5-Azacytidine,3',5'-tribenzoate
- AGN-PC-00K14X
- NSC291931
- s-Triazin-2(1H)-one, 2',3',5'-tribenzoate
- 28998-36-9
- DTXSID30315119
- 1,5-Triazin-2(1H)-one, 4-amino-1-(2,3,5-tri-O-benzoyl-.beta.-D-ribofuranosyl)-
- SCHEMBL20078065
- 2',3',5'-Tri-O-Benzoyl-5-Azacytidine
-
- Inchi: 1S/C29H24N4O8/c30-28-31-17-33(29(37)32-28)24-23(41-27(36)20-14-8-3-9-15-20)22(40-26(35)19-12-6-2-7-13-19)21(39-24)16-38-25(34)18-10-4-1-5-11-18/h1-15,17,21-24H,16H2,(H2,30,32,37)
- InChI Key: XMEBCSNOBVAIDQ-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)N1C=NC(N)=NC1=O
Computed Properties
- Exact Mass: 556.15952
- Monoisotopic Mass: 556.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 11
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.43
- Boiling Point: 709.9°Cat760mmHg
- Flash Point: 383.1°C
- Refractive Index: 1.666
- PSA: 159.18
- LogP: 3.00730
2',3',5'-Tri-O-Benzoyl-5-Azacytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T774785-5mg |
2',3',5'-Tri-O-Benzoyl-5-Azacytidine |
28998-36-9 | 5mg |
$155.00 | 2023-05-17 | ||
| TRC | T774785-25mg |
2',3',5'-Tri-O-Benzoyl-5-Azacytidine |
28998-36-9 | 25mg |
$620.00 | 2023-05-17 | ||
| TRC | T774785-50mg |
2',3',5'-Tri-O-Benzoyl-5-Azacytidine |
28998-36-9 | 50mg |
$1194.00 | 2023-05-17 | ||
| TRC | T774785-100mg |
2',3',5'-Tri-O-Benzoyl-5-Azacytidine |
28998-36-9 | 100mg |
$ 1800.00 | 2023-09-05 |
2',3',5'-Tri-O-Benzoyl-5-Azacytidine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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